Cas no 4431-74-7 (3-aminobenzene-1-sulfonyl chloride)
3-Aminobenzene-1-sulfonyl chloride is a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl-containing compounds. Its reactive sulfonyl chloride group enables efficient derivatization, making it valuable for pharmaceutical and agrochemical applications. The presence of an amino group at the meta position offers additional functionalization opportunities, enhancing its versatility in multi-step syntheses. This compound is characterized by high purity and stability under controlled conditions, ensuring reliable performance in demanding reactions. Its utility in coupling reactions and as a building block for bioactive molecules underscores its importance in industrial and research settings. Proper handling is required due to its moisture sensitivity and reactivity.
4431-74-7 structure
Product Name:3-aminobenzene-1-sulfonyl chloride
CAS No:4431-74-7
MF:C6H6ClNO2S
MW:191.635339260101
CID:822188
PubChem ID:21187135
Update Time:2026-04-29
3-aminobenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-AMINO-BENZENESULFONYL CHLORIDE
- 3-Aminobenzenesulfonyl chloride
- 3-Aminobenzene-1-sulfonyl chloride
- AB1009914
- AK-52895
- AM100826
- Benzenesulfonyl chloride, 3-amino-
- CTK1C7946
- KB-29720
- 3-aminobenzene-1-sulfonyl chloride
-
Computed Properties
- Exact Mass: 190.98088
Experimental Properties
- Density: 1.492
- PSA: 60.16
3-aminobenzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-152089-0.05g |
3-aminobenzene-1-sulfonyl chloride |
4431-74-7 | 0.05g |
$469.0 | 2023-06-05 | ||
| Enamine | EN300-152089-0.1g |
3-aminobenzene-1-sulfonyl chloride |
4431-74-7 | 0.1g |
$491.0 | 2023-06-05 | ||
| Enamine | EN300-152089-0.25g |
3-aminobenzene-1-sulfonyl chloride |
4431-74-7 | 0.25g |
$513.0 | 2023-06-05 | ||
| Enamine | EN300-152089-0.5g |
3-aminobenzene-1-sulfonyl chloride |
4431-74-7 | 0.5g |
$537.0 | 2023-06-05 | ||
| Enamine | EN300-152089-1.0g |
3-aminobenzene-1-sulfonyl chloride |
4431-74-7 | 1g |
$559.0 | 2023-06-05 | ||
| Enamine | EN300-152089-2.5g |
3-aminobenzene-1-sulfonyl chloride |
4431-74-7 | 2.5g |
$1162.0 | 2023-06-05 | ||
| Enamine | EN300-152089-5.0g |
3-aminobenzene-1-sulfonyl chloride |
4431-74-7 | 5g |
$2286.0 | 2023-06-05 | ||
| Enamine | EN300-152089-10.0g |
3-aminobenzene-1-sulfonyl chloride |
4431-74-7 | 10g |
$4451.0 | 2023-06-05 | ||
| Enamine | EN300-152089-50mg |
3-aminobenzene-1-sulfonyl chloride |
4431-74-7 | 50mg |
$469.0 | 2023-09-26 | ||
| Enamine | EN300-152089-100mg |
3-aminobenzene-1-sulfonyl chloride |
4431-74-7 | 100mg |
$491.0 | 2023-09-26 |
3-aminobenzene-1-sulfonyl chloride Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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